![molecular formula C9H16N2O2 B1603846 tert-butyl N-(2-cyanoethyl)-N-methylcarbamate CAS No. 128304-84-7](/img/structure/B1603846.png)
tert-butyl N-(2-cyanoethyl)-N-methylcarbamate
Overview
Description
Tert-butyl N-(2-cyanoethyl)-N-methylcarbamate is a chemical compound with the molecular formula C8H14N2O2 and a molecular weight of 170.21 . It is also known by other names such as tert-butyl 2-cyanoethyl carbamate, n-boc-2-cyano-ethylamine, and 2-cyano-ethyl-carbamic acid tert-butyl ester .
Molecular Structure Analysis
This compound contains a total of 25 bonds, including 11 non-H bonds, 2 multiple bonds, 4 rotatable bonds, 1 double bond, 1 triple bond, 1 (thio-) carbamate (aliphatic), and 1 nitrile (aliphatic) .Physical And Chemical Properties Analysis
This compound is a powder with a melting point of 44-45°C . It has a molecular weight of 170.21 g/mol . The compound is stable under normal temperatures and pressures .Scientific Research Applications
Metabolism and Degradation
Metabolic Pathways : Research has shown that compounds similar to tert-butyl N-(2-cyanoethyl)-N-methylcarbamate undergo metabolic transformations in both insects and mammals. These transformations include hydroxylation of the tert-butyl and N-methyl groups, leading to various metabolites. For example, the metabolism of m-tert-butylphenyl N-methylcarbamate was studied in mice and insects, revealing species-specific variations in the yields of oxidation products, suggesting that different enzymes are involved in N-demethylation and oxidation of the tert-butyl groups (Douch & Smith, 1971).
Degradation Processes : The degradation of methyl tert-butyl ether (MTBE), a compound related to this compound, through advanced oxidation processes and conventional ozonation has been studied. This research is crucial for understanding the environmental impact and removal techniques for such compounds. For instance, the oxidation of MTBE by conventional ozonation and the advanced oxidation process (AOP) ozone/hydrogen peroxide was investigated, showing that certain degradation products form during these processes (Acero et al., 2001).
Applications in Organic Synthesis and Environmental Remediation
Organic Synthesis : Compounds like this compound serve as intermediates in the synthesis of various organic molecules. For instance, tert-butyl N-[(1R,3S,4R)-3-hydroxy-4-(hydroxymethyl)cyclopentyl]carbamate is an important intermediate for the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides, showcasing the utility of such compounds in complex organic synthesis pathways (Ober et al., 2004).
Environmental Remediation : The study of MTBE's uptake, metabolism, and toxicity in weeping willows indicates that plants can remove MTBE from the environment through phytoremediation, highlighting a potential application of similar compounds in environmental cleanup efforts. This study showed that weeping willows could effectively remove MTBE from hydroponic solutions, with phytovolatilization being a significant removal process (Yu & Gu, 2006).
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-(2-cyanoethyl)-N-methylcarbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O2/c1-9(2,3)13-8(12)11(4)7-5-6-10/h5,7H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCQYOLSGKPTZIS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(C)CCC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70603042 | |
Record name | tert-Butyl (2-cyanoethyl)methylcarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70603042 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
128304-84-7 | |
Record name | tert-Butyl (2-cyanoethyl)methylcarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70603042 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl N-(2-cyanoethyl)-N-methylcarbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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